Cas no 2229445-53-6 ((1-ethyl-1H-pyrazol-4-yl)methyl sulfamate)

• Product Name: (1-ethyl-1H-pyrazol-4-yl)methyl sulfamate
• CAS No: 2229445-53-6
• MF: C₆H₁₁N₃O₃S
• MW: 205.234839677811
• CID: 5963814
• PubChem ID: 165859190
• Update Time: 2025-06-26

(1-ethyl-1H-pyrazol-4-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-1H-pyrazol-4-yl)methyl sulfamate
• 2229445-53-6
• EN300-1988595

• Inchi： 1S/C6H11N3O3S/c1-2-9-4-6(3-8-9)5-12-13(7,10)11/h3-4H,2,5H2,1H3,(H2,7,10,11)
• InChI Key： ICUVIIPRNUEVDG-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=NN(CC)C=1

Computed Properties

• Exact Mass: 205.05211239g/mol
• Monoisotopic Mass: 205.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 95.6Ų

Additional information on (1-ethyl-1H-pyrazol-4-yl)methyl sulfamate

Introduction to Compound CAS No. 2229445-53-6: (1-Ethyl-1H-Pyrazol-4-Yl)Methyl Sulfamate

The compound with CAS No. 2229445-53-6, commonly referred to as (1-Ethyl-1H-Pyrazol-4-Yl)Methyl Sulfamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into the properties, synthesis, and recent advancements associated with (1-Ethyl-1H-Pyrazol-4-Yl)Methyl Sulfamate, providing a comprehensive overview of its significance in contemporary chemical research.

Structural Insights and Physical Properties

(1-Ethyl-1H-Pyrazol-4-Yl)Methyl Sulfamate exhibits a distinctive molecular architecture characterized by a pyrazole ring substituted with an ethyl group at the 1-position and a sulfamate group at the 4-position. The pyrazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and versatility in chemical reactions. The sulfamate group (-SO₂NH-) further enhances the compound's reactivity and functional diversity, making it an attractive candidate for various synthetic transformations.

Recent studies have highlighted the importance of (1-Ethyl-1H-Pyrazol-4-Yl)Methyl Sulfamate in medicinal chemistry due to its potential as a building block for bioactive molecules. Its ability to participate in nucleophilic substitutions and other key reactions has been extensively explored, offering new avenues for the design of novel therapeutic agents.

Synthesis and Chemical Reactivity

The synthesis of (1-Ethyl-1H-Pyrazol-4-Yl)Methyl Sulfamate involves a multi-step process that typically begins with the preparation of the pyrazole derivative. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For instance, researchers have employed transition metal catalysts to facilitate the formation of the sulfamate group, thereby streamlining the overall synthetic pathway.

Moreover, the reactivity of (1-Ethyl-1H-Pyrazol-4-Yl)Methyl Sulfamate has been studied under various conditions, revealing its propensity to undergo nucleophilic aromatic substitution (NAS). This property is particularly valuable in drug design, where precise control over molecular interactions is crucial for achieving desired pharmacological effects.

Applications in Pharmaceutical Research

(1-Ethyl-1H-Pyrazol-4-Yl)Methyl Sulfamate has emerged as a promising lead compound in the development of novel drugs targeting various therapeutic areas. Its structural flexibility allows for extensive modifications, enabling researchers to explore its potential as an inhibitor or modulator of key biological pathways.

Preliminary studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes implicated in disease states such as cancer and inflammation. These findings underscore its potential as a starting point for further optimization and lead generation efforts.

Safety and Environmental Considerations

In addition to its pharmacological applications, the safety profile of (1-Ethyl-1H-Pyrazol-4-Yl)Methyl Sulfamate has been carefully evaluated to ensure compliance with regulatory standards. Recent toxicological studies indicate that the compound demonstrates low acute toxicity, making it suitable for use in preclinical testing.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound under simulated environmental conditions. The results suggest that (1-Ethyl